Cas no 1260759-38-3 (4-Chloroquinazoline-7-carbonitrile)

4-Chloroquinazoline-7-carbonitrile structure

1260759-38-3 structure

Product Name:4-Chloroquinazoline-7-carbonitrile

CAS No:1260759-38-3

MF:C₉H₄ClN₃

MW:189.601160049438

MDL:MFCD15527393

CID:1089060

PubChem ID:71721372

Update Time:2025-04-20

4-Chloroquinazoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloroquinazoline-7-carbonitrile
- CS-0107810
- SY036151
- AC1942
- DA-46546
- DTXSID70856970
- 1260759-38-3
- AKOS022174244
- MFCD15527393
- SCHEMBL17680365
- CS-12037
- 7-Quinazolinecarbonitrile, 4-chloro-
- MDL： MFCD15527393
- Inchi： 1S/C9H4ClN3/c10-9-7-2-1-6(4-11)3-8(7)12-5-13-9/h1-3,5H
- InChI Key： HPPKVEMLKHNBPV-UHFFFAOYSA-N
- SMILES： ClC1=C2C=CC(C#N)=CC2=NC=N1

Computed Properties

Exact Mass: 189.0093748g/mol
Monoisotopic Mass: 189.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 49.6Å²

Experimental Properties

Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.049 g/l) (25 º C),

4-Chloroquinazoline-7-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO057-250mg	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	95+%	250mg	3582CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LO057-100mg	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	95+%	100mg	1357CNY	2021-05-07
Chemenu	CM142603-1g	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	95%	1g	$578	2021-08-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036151-0.25g	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	≥95%	0.25g	¥2516.13	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036151-1g	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	≥95%	1g	¥4820.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036151-5g	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	≥95%	5g	¥14500.00	2024-07-09
abcr	AB526885-250 mg	4-Chloroquinazoline-7-carbonitrile; .	1260759-38-3		250MG	€517.20	2023-07-11
abcr	AB526885-1 g	4-Chloroquinazoline-7-carbonitrile; .	1260759-38-3		1g	€1,016.40	2023-07-11
Chemenu	CM142603-250mg	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	95%+	250mg	$***	2023-03-30
Chemenu	CM142603-1g	4-Chloroquinazoline-7-carbonitrile	1260759-38-3	95%+	1g	$***	2023-03-30

4-Chloroquinazoline-7-carbonitrile Related Literature

1. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

1260759-38-3 (4-Chloroquinazoline-7-carbonitrile) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.